Cas no 2361644-49-5 (Tert-butyl N-[(3-oxospiro[3.3]heptan-1-yl)methyl]carbamate)

• Product Name: Tert-butyl N-[(3-oxospiro[3.3]heptan-1-yl)methyl]carbamate
• CAS No: 2361644-49-5
• MF: C₁₃H₂₁NO₃
• MW: 239.310744047165
• CID: 5935304
• PubChem ID: 139026887
• Update Time: 2025-10-29

Tert-butyl N-[(3-oxospiro[3.3]heptan-1-yl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-({3-oxospiro[3.3]heptan-1-yl}methyl)carbamate
• 2361644-49-5
• Tert-butyl N-[(3-oxospiro[3.3]heptan-1-yl)methyl]carbamate
• EN300-7433319

• Inchi： 1S/C13H21NO3/c1-12(2,3)17-11(16)14-8-9-7-10(15)13(9)5-4-6-13/h9H,4-8H2,1-3H3,(H,14,16)
• InChI Key： GYELLXXRNBKJBX-UHFFFAOYSA-N
• SMILES： O=C1CC(CNC(=O)OC(C)(C)C)C21CCC2

Computed Properties

• Exact Mass: 239.15214353g/mol
• Monoisotopic Mass: 239.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.4Ų

Additional information on Tert-butyl N-[(3-oxospiro[3.3]heptan-1-yl)methyl]carbamate

Comprehensive Overview of Tert-butyl N-[(3-oxospiro[3.3]heptan-1-yl)methyl]carbamate (CAS No. 2361644-49-5)

The compound Tert-butyl N-[(3-oxospiro[3.3]heptan-1-yl)methyl]carbamate (CAS No. 2361644-49-5) is a specialized organic molecule with a unique spirocyclic structure, making it a subject of interest in pharmaceutical and chemical research. Its carbamate functional group and tert-butyl moiety contribute to its stability and reactivity, which are critical for applications in drug discovery and material science. Researchers are increasingly focusing on such spiro[3.3]heptane derivatives due to their potential in designing novel bioactive compounds.

In recent years, the demand for spirocyclic compounds has surged, driven by their versatility in medicinal chemistry. The 3-oxospiro[3.3]heptane scaffold, in particular, has garnered attention for its ability to mimic rigidified peptide conformations, a feature highly sought after in the development of protease inhibitors and GPCR modulators. This aligns with current trends in AI-driven drug discovery, where computational tools are used to predict the bioactivity of such scaffolds, reducing time and costs in preclinical research.

The synthesis of Tert-butyl N-[(3-oxospiro[3.3]heptan-1-yl)methyl]carbamate often involves multi-step organic reactions, including Boc protection and spirocyclization strategies. Its CAS No. 2361644-49-5 serves as a unique identifier in chemical databases, facilitating precise tracking in high-throughput screening (HTS) campaigns. Given the rise of green chemistry initiatives, researchers are also exploring sustainable synthetic routes for this compound, minimizing waste and energy consumption.

From a commercial perspective, Tert-butyl carbamate derivatives are widely used as intermediates in the production of APIs (Active Pharmaceutical Ingredients). The spiro[3.3]heptane core’s rigidity offers advantages in improving drug bioavailability and metabolic stability, addressing common challenges in small-molecule drug development. This has led to increased patent filings and publications, reflecting its growing importance in the pharmaceutical industry.

In the context of machine learning in chemistry, the structural features of CAS No. 2361644-49-5 are often used as training data for QSAR models (Quantitative Structure-Activity Relationship). These models help predict the compound’s interactions with biological targets, accelerating the identification of lead candidates. Additionally, its spirocyclic nature is frequently discussed in forums and publications focusing on fragment-based drug design (FBDD).

Environmental and regulatory considerations are also pivotal when working with Tert-butyl N-[(3-oxospiro[3.3]heptan-1-yl)methyl]carbamate. While it is not classified as hazardous, proper handling and disposal protocols are emphasized to align with REACH and GMP guidelines. The compound’s stability under various pH conditions makes it suitable for formulation studies, particularly in oral drug delivery systems.

Future research directions for CAS No. 2361644-49-5 may include exploring its utility in bioconjugation or as a building block for macrocyclic drugs. With the advent of cryo-EM and structural biology advancements, elucidating its binding modes with proteins could unlock new therapeutic avenues. As the scientific community continues to prioritize drug repurposing, this compound’s potential in treating rare diseases is another area worth investigating.